methyl 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylate
Overview
Description
“Methyl 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylate” is a chemical compound with the IUPAC name “tert-butyl 3-amino-1H-pyrazole-1-carboxylate”. It has a molecular weight of 183.21 and its InChI code is 1S/C8H13N3O2/c1-8(2,3)13-7(12)11-5-4-6(9)10-11/h4-5H,1-3H3, (H2,9,10) .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, an efficient one-pot two-step synthesis of 3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine was achieved by a solvent-free condensation/reduction reaction sequence starting from 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and p-methoxybenzaldehyde . This methodology is distinguished by its operational easiness, short reaction time, and the fact that isolation and purification of the aldimine intermediate is not required .Molecular Structure Analysis
The structure of the synthesized N-heterocyclic amine was fully characterized by FTIR-ATR, 1D and 2D NMR experiments, EIMS, and elemental analysis .Chemical Reactions Analysis
Aminoazoles, such as the compound , are efficient mono-, bi- and polynucleophiles that can react with different electrophiles. The presence of several alternative reaction centers in aminoazoles often makes them useful reagents in controlled multidirectional interactions, providing the possibility to synthesize diverse chemotypes of final products .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C .Scientific Research Applications
Methyl 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylate has been widely used in scientific research applications due to its unique structure and properties. It has been used in the synthesis of various organic compounds, such as pyrimidine derivatives, carboxylic acids, and amides. It has also been used as a catalyst in the synthesis of peptides and amines. Additionally, this compound has been studied for its potential applications in the investigation of biochemical and physiological effects.
Mechanism of Action
Target of Action
Methyl 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylate is a complex organic compound that is used as an intermediate in the synthesis of various pharmaceuticals Similar compounds have been used in the synthesis of antibiotics like ceftolozane , which target bacterial cell wall synthesis.
Mode of Action
It’s known that it can be used as an intermediate in the synthesis of other compounds . In these processes, it likely interacts with other molecules through its amino and carboxylate groups, leading to the formation of new compounds.
Biochemical Pathways
As an intermediate in the synthesis of antibiotics like ceftolozane , it may indirectly affect the bacterial cell wall synthesis pathway.
Result of Action
The compounds it helps synthesize, such as ceftolozane, have potent antibacterial effects .
Action Environment
The action environment of this compound is typically a laboratory setting, where it is used as an intermediate in chemical reactions . Environmental factors such as temperature, pH, and the presence of other reactants can influence its reactivity and stability.
Advantages and Limitations for Lab Experiments
Methyl 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylate has several advantages for use in lab experiments. It is relatively inexpensive, easy to synthesize, and stable under a wide range of conditions. Additionally, it has a low toxicity profile and is not a suspected carcinogen. However, there are some limitations to its use in lab experiments. It is not soluble in water, and its mechanism of action is not fully understood, making it difficult to predict the outcome of certain experiments.
Future Directions
There are several potential future directions for the use of methyl 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylate. It could be used in the development of new drugs, as well as in the synthesis of new compounds with potential therapeutic applications. Additionally, further research could be conducted to better understand the mechanism of action of this compound and to investigate its potential applications in the treatment of various diseases. Additionally, further research could be conducted to investigate the potential toxicity of this compound and to develop methods for its safe and effective use in lab experiments.
Synthesis Methods
Methyl 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylate can be synthesized through a three-step process. First, 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid is reacted with methyl iodide in the presence of potassium carbonate to form the corresponding methyl ester. The second step involves the reaction of the methyl ester with sodium hydroxide to form the corresponding sodium salt. Finally, the sodium salt is reacted with methyl iodide to form this compound.
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation . Protective measures should be taken when handling this compound, including wearing protective gloves, clothing, eye protection, and face protection. It should be used only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylate involves the reaction of tert-butyl hydrazine with ethyl acetoacetate to form ethyl 3-tert-butyl-1H-pyrazole-4-carboxylate. This intermediate is then reacted with methyl chloroformate and ammonia to yield the final product.", "Starting Materials": [ "tert-butyl hydrazine", "ethyl acetoacetate", "methyl chloroformate", "ammonia" ], "Reaction": [ "Step 1: Reaction of tert-butyl hydrazine with ethyl acetoacetate in the presence of a base such as sodium ethoxide or potassium tert-butoxide to form ethyl 3-tert-butyl-1H-pyrazole-4-carboxylate.", "Step 2: Reaction of ethyl 3-tert-butyl-1H-pyrazole-4-carboxylate with methyl chloroformate in the presence of a base such as sodium hydride or potassium carbonate to form methyl 3-tert-butyl-1-(methoxycarbonyl)-1H-pyrazole-4-carboxylate.", "Step 3: Reaction of methyl 3-tert-butyl-1-(methoxycarbonyl)-1H-pyrazole-4-carboxylate with ammonia in the presence of a base such as sodium hydroxide or potassium hydroxide to yield the final product, methyl 3-amino-1-tert-butyl-1H-pyrazole-4-carboxylate." ] } | |
CAS RN |
2137846-88-7 |
Molecular Formula |
C9H15N3O2 |
Molecular Weight |
197.2 |
Purity |
95 |
Origin of Product |
United States |
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